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Compound of Interest

Compound Name: 3-Heptenal

Cat. No.: B13603884

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Heptenal, an a,3-unsaturated aldehyde, exists as two stereoisomers: (E)-3-Heptenal and
(2)-3-Heptenal. As a product of lipid peroxidation, it is implicated in cellular signaling pathways
related to oxidative stress. This technical guide provides a comprehensive overview of the
chemical structure, physicochemical properties, and detailed experimental protocols for the
synthesis and characterization of 3-Heptenal. It also explores its biological relevance,
particularly its role in activating the Nrf2 signaling pathway. All quantitative data is presented in
structured tables, and key experimental workflows and signaling pathways are visualized using
Graphviz diagrams.

Chemical Structure and Identification

3-Heptenal is a seven-carbon aldehyde with a double bond between the third and fourth
carbon atoms. The geometry of this double bond gives rise to two stereoisomers: the trans
((E)) and cis ((2)) forms.

Chemical Structure of 3-Heptenal Isomers:
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Lipid Peroxidation
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 To cite this document: BenchChem. [In-Depth Technical Guide to 3-Heptenal: Chemical
Structure, Properties, and Experimental Protocols]. BenchChem, [2025]. [Online PDF].

Available at: [https://www.benchchem.com/product/b13603884+#3-heptenal-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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